N-(2-{[6-(4,5-dimethyl-1H-imidazol-1-yl)-4-pyrimidinyl]amino}ethyl)-N'-(4-ethylphenyl)urea

• IUPAC Name: 1-[2-[[6-(4,5-dimethylimidazol-1-yl)pyrimidin-4-yl]amino]ethyl]-3-(4-ethylphenyl)urea
• InChI: InChI=1S/C20H25N7O/c1-4-16-5-7-17(8-6-16)26-20(28)22-10-9-21-18-11-19(24-12-23-18)27-13-25-14(2)15(27)3/h5-8,11-13H,4,9-10H2,1-3H3,(H,21,23,24)(H2,22,26,28)
• InChI Key: LBWFYHRCPUUOCS-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)NCCNC2=CC(=NC=N2)N3C=NC(=C3C)C
• Molecular Formula: C20H25N7O
• Molecular Weight: 379.5 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Synthesis Analysis

Imidazole has become an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc.

Molecular Structure Analysis

Imidazole is an amphoteric in nature i.e. it shows both acidic and basic properties. It is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia. It is the basic core of some natural products such as histidine, purine, histamine and DNA based structures, etc.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Scientific Research Applications

Antibacterial Properties

Research led by Azab et al. (2013) explored the synthesis of novel heterocyclic compounds containing a sulfonamido moiety, including derivatives of N-(2-{[6-(4,5-dimethyl-1H-imidazol-1-yl)-4-pyrimidinyl]amino}ethyl)-N'-(4-ethylphenyl)urea. These compounds demonstrated significant antibacterial activities, highlighting their potential application in combating bacterial infections (Azab et al., 2013).

Antioxidant Activity

A study by George et al. (2010) investigated the antioxidant properties of derivatives of N-(2-{[6-(4,5-dimethyl-1H-imidazol-1-yl)-4-pyrimidinyl]amino}ethyl)-N'-(4-ethylphenyl)urea. These derivatives showed promising results as antioxidants, indicating potential for use in protecting cells from oxidative stress-related damage (George et al., 2010).

Herbicidal Application

Research by Fu-b (2014) focused on the herbicidal activities of N-(4,6-dimethylpyrimidin-2-yl)-N'-[3-(4-trifluoromethylphenyl)-5-methyl-isoxazol-4-yl] acyl thiourea, a compound structurally related to N-(2-{[6-(4,5-dimethyl-1H-imidazol-1-yl)-4-pyrimidinyl]amino}ethyl)-N'-(4-ethylphenyl)urea. This study highlighted its effectiveness in controlling specific weeds, suggesting its potential as a herbicide (Fu-b, 2014).

Anticancer Activity

Abdellatif et al. (2014) investigated the anticancer activity of certain pyrazolo[3,4-d]pyrimidin-4-one derivatives, which are structurally similar to N-(2-{[6-(4,5-dimethyl-1H-imidazol-1-yl)-4-pyrimidinyl]amino}ethyl)-N'-(4-ethylphenyl)urea. This study revealed that these compounds possess significant inhibitory activity against specific cancer cell lines, suggesting potential for development into anticancer agents (Abdellatif et al., 2014).

Mechanism of Action

The mechanism of action of imidazole derivatives can vary widely depending on their specific chemical structure and the biological target they interact with. For example, some imidazole derivatives have been found to have antitumor potential.

Future Directions

Imidazole has become an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities. Therefore, the development of novel methods for the regiocontrolled synthesis of substituted imidazoles is of strategic importance.